Cas no 1805203-79-5 (2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805203-79-5
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4812130
• Update Time: 2025-07-23

2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H5ClF2N2/c9-2-6-1-7(8(10)11)5(3-12)4-13-6/h1,4,8H,2H2
• InChI Key： KVFXAXYKSHFKTC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine

Introduction to 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1805203-79-5)

2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine, with the CAS number 1805203-79-5, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic compound features a pyridine core substituted with a chloromethyl group, a cyano group, and a difluoromethyl group. Each of these substituents contributes unique properties that make this compound a valuable intermediate in the synthesis of various bioactive molecules.

The chloromethyl group introduces reactivity that is highly useful in nucleophilic addition reactions, enabling the formation of carbon-carbon and carbon-nitrogen bonds. This functionality is particularly valuable in the construction of complex molecular frameworks, which are often required in drug discovery processes. The presence of the cyano group adds another layer of reactivity, allowing for further functionalization through reduction or hydrolysis reactions. Additionally, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a popular choice in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine has been explored as a key intermediate in the synthesis of various pharmacologically active agents. For instance, it has been utilized in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most notable applications of this compound is in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often involved in critical cellular processes and are frequently dysregulated in diseases such as cancer and autoimmune disorders. By designing molecules that can selectively modulate these interactions, researchers aim to develop treatments that can effectively interfere with disease pathways without causing significant side effects.

The synthesis of 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine typically involves multi-step organic reactions that require careful control of reaction conditions. The chloromethyl group, for example, must be introduced under conditions that prevent unwanted side reactions such as polymerization or decomposition. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity.

The cyano group in this compound can be further functionalized to introduce additional pharmacophores or to improve solubility and bioavailability. For instance, it can be reduced to an amine or hydrolyzed to a carboxylic acid, depending on the desired properties of the final product. The difluoromethyl group also offers opportunities for further modification through fluorination or deuterium exchange reactions, which can be used to optimize metabolic stability and pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms into pyridine rings can significantly alter the electronic properties and steric environment of the molecule, leading to improved binding affinity and selectivity. In particular, the difluoromethyl group has been shown to enhance binding interactions with biological targets by increasing lipophilicity and reducing metabolic degradation.

The compound 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine has also been investigated for its potential applications in materials science. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can be used in catalysis, sensors, and other functional materials. The unique combination of functional groups in this compound makes it an attractive candidate for designing novel metal-organic frameworks (MOFs) and coordination polymers.

In conclusion, 2-(Chloromethyl)-5-cyano-4-(difluoromethyl)pyridine (CAS No. 1805203-79-5) is a versatile compound with significant applications in pharmaceutical research and materials science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow even further.